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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and comprehensive environmental impact studies on 2-Methoxy-2-
methylheptane are limited in publicly accessible literature. This guide synthesizes available

data for the compound and draws upon information from structurally similar and better-studied

fuel ethers, such as methyl tert-butyl ether (MTBE), to provide a predictive assessment of its

likely environmental fate and effects.

Executive Summary
2-Methoxy-2-methylheptane is a tertiary ether that has been identified as a potential high-

performance fuel additive, intended as a safer alternative to methyl tert-butyl ether (MTBE) due

to its lower water solubility.[1][2] Its primary application is to enhance the octane number of

gasoline, leading to improved combustion efficiency.[1] While specific ecotoxicological data is

sparse, hazard classifications indicate it is harmful to aquatic life with long-lasting effects.[3]

This document compiles the known properties of 2-Methoxy-2-methylheptane and

contextualizes its potential environmental impact by comparing it with other fuel oxygenates.[4]

[5]

Physical and Chemical Properties
Understanding the fundamental physical and chemical properties of a substance is crucial for

predicting its environmental distribution.[6] 2-Methoxy-2-methylheptane's higher molecular
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weight and lower water solubility compared to MTBE are key characteristics that suggest a

reduced risk of groundwater contamination.[1][7]

Property Value Source

Molecular Formula C9H20O [1][3][8]

Molecular Weight 144.25 g/mol [1][3][9]

Appearance Colorless liquid [8]

Boiling Point ~132-136 °C [8]

Density ~0.759 g/cm³ [8]

Solubility
Soluble in organic solvents;

low water solubility
[1][7][8]

Environmental Fate and Transport
The environmental fate of a chemical describes its transport and transformation in the

environment.[6][10][11] For fuel ethers like 2-Methoxy-2-methylheptane, key pathways

include volatilization, leaching into groundwater, and biodegradation.

Volatilization
Given its classification as a flammable liquid and its use as a gasoline additive, 2-Methoxy-2-
methylheptane is expected to be volatile.[3][8] Similar to MTBE, if released to surface water or

soil, a significant portion would be expected to volatilize into the atmosphere.[12]

Soil Mobility and Leaching
A primary environmental concern with fuel oxygenates like MTBE has been their high mobility

in soil and the subsequent contamination of groundwater.[12][13][14][15] 2-Methoxy-2-
methylheptane was specifically proposed as an alternative to MTBE because its lower water

solubility is expected to reduce its potential for leaching and groundwater contamination.[1][2]

[7] However, its persistence and mobility in soil and groundwater systems require further

empirical study.
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Biodegradation
The biodegradability of fuel ethers is a critical factor in their environmental persistence. MTBE

is known for its slow degradation in the environment.[12][14] While specific biodegradation

studies for 2-Methoxy-2-methylheptane are not readily available, its structure as a tertiary

ether suggests it may also exhibit resistance to rapid biodegradation. The presence of ester

bonds in a polymer backbone has been shown to promote hydrolysis and facilitate breakdown,

a feature not present in simple ethers.[16]

Ecotoxicological Profile
The available information for 2-Methoxy-2-methylheptane indicates a clear hazard to aquatic

environments.

Aquatic Toxicity
According to aggregated GHS information from ECHA C&L Inventory notifications, 2-Methoxy-
2-methylheptane is classified as H412: Harmful to aquatic life with long lasting effects.[3] This

classification suggests that the substance can cause adverse effects to aquatic organisms after

prolonged exposure.

Human Health and Other Effects
The compound is also classified as a skin sensitizer (H317: May cause an allergic skin

reaction) and a flammable liquid (H226: Flammable liquid and vapor).[3] While one study notes

low toxicity, it emphasizes the need for safety precautions such as avoiding inhalation and

contact with skin and eyes.[8] An acute oral toxicity study in rats showed an LD50 of > 2,000

mg/kg bw, with signs of toxicity observed in the animals.[9] For comparison, chronic exposure

to MTBE in animals has resulted in effects on the central nervous system, liver, and kidneys.

[17]
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Hazard
Classification

Code Description Source

Aquatic Hazard
Aquatic Chronic 3

(H412)

Harmful to aquatic life

with long lasting

effects

[3]

Skin Sensitization Skin Sens. 1B (H317)
May cause an allergic

skin reaction
[3]

Flammability Flam. Liq. 3 (H226)
Flammable liquid and

vapor
[3]

Experimental Protocols
Standardized testing protocols, such as those established by the Organisation for Economic

Co-operation and Development (OECD), are essential for generating comparable and reliable

environmental data. Key protocols relevant to assessing the environmental impact of a

chemical like 2-Methoxy-2-methylheptane include:

Ready Biodegradability (OECD 301): This series of tests (e.g., 301B CO2 Evolution Test)

evaluates the potential for a chemical to be rapidly biodegraded by microorganisms under

aerobic conditions.

Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of a test fish population (LC50) over a short period, typically 96 hours.

Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity to

invertebrates by determining the concentration that immobilizes 50% of the tested Daphnia

(EC50) over 48 hours.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This protocol

evaluates the effects of a substance on the growth of freshwater algae, providing a measure

of its toxicity to primary producers.

Visualizations
Environmental Risk Assessment Workflow
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The following diagram illustrates a generalized workflow for assessing the environmental risk of

a chemical substance, from initial data collection to risk characterization.

Phase 1: Hazard Identification

Phase 2: Exposure Assessment

Phase 3: Effects Assessment

Phase 4: Risk Characterization

Review Existing Literature &
 Phys-Chem Properties

Use (Q)SAR & Analogue Data
(e.g., MTBE, Fuel Ethers)

Data Gaps

Initial Hazard Classification
(e.g., GHS)

Identify Sources &
 Release Scenarios
(e.g., Spills, Leaks)

Model Environmental Fate
(Air, Water, Soil)

Transport Pathways

Estimate Predicted
Environmental Concentration (PEC)

Calculate Risk Quotient
(PEC/PNEC)

Conduct Standard Ecotox Tests
(OECD 201, 202, 203)

Determine No-Effect
Concentrations (PNEC)

Risk Decision
(Acceptable/Unacceptable)

Risk Management &
 Mitigation Measures

If Unacceptable
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Click to download full resolution via product page

Caption: A workflow for chemical environmental risk assessment.

Conclusion and Data Gaps
2-Methoxy-2-methylheptane is recognized as a potential fuel additive with properties

designed to mitigate the groundwater contamination issues associated with MTBE.[1][2]

However, its GHS classification as "harmful to aquatic life with long lasting effects" warrants

caution.[3] A significant data gap exists regarding its empirical ecotoxicity, biodegradability, and

environmental persistence. To conduct a thorough environmental risk assessment, further

research is critically needed, following standardized experimental protocols to determine its

precise impact on various environmental compartments and organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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